
Application Notes and Protocols for Tris-PCz in
Perovskite Solar Cell Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris-PCz (9,9',9''-triphenyl-9H,9'H,9''H-3,3':6',3''-tercarbazole) is a carbazole-based organic

semiconductor that has emerged as a promising hole transport material (HTM) for perovskite

solar cells (PSCs).[1][2] Its high hole mobility, suitable energy levels, and excellent thermal and

chemical stability make it a compelling alternative to the commonly used HTM, Spiro-OMeTAD.

[1][3] This document provides detailed application notes and experimental protocols for the

utilization of Tris-PCz as a hole transport layer (HTL) in n-i-p planar perovskite solar cells.

Advantages of Tris-PCz as a Hole Transport Material
Carbazole-based HTMs like Tris-PCz offer several advantages over the traditional Spiro-

OMeTAD:

Enhanced Stability: Carbazole derivatives have demonstrated superior chemical and thermal

stability, contributing to the overall longevity of the perovskite solar cell.[1][4]

High Hole Mobility: Tris-PCz and similar carbazole-based materials exhibit high hole mobility,

facilitating efficient extraction and transport of charge carriers from the perovskite layer to the

electrode.[3][5]
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Tunable Properties: The molecular structure of carbazole-based HTMs can be readily

modified to fine-tune their electronic and physical properties for optimal device performance.

[3]

Cost-Effectiveness: The synthesis of Tris-PCz and other carbazole derivatives can be more

straightforward and potentially more cost-effective than the complex multi-step synthesis of

Spiro-OMeTAD.[2][3]

Data Presentation
The following table summarizes the typical performance parameters of n-i-p perovskite solar

cells utilizing Tris-PCz as the HTL in comparison to the standard Spiro-OMeTAD. The data is

compiled from various studies on carbazole-based HTMs and represents typical device

performance.

Hole Transport
Material

Power
Conversion
Efficiency
(PCE) [%]

Open-Circuit
Voltage (Voc)
[V]

Short-Circuit
Current
Density (Jsc)
[mA/cm2]

Fill Factor (FF)
[%]

Tris-PCz

(representative)
18 - 22+ 1.05 - 1.15 22 - 24 75 - 82

Spiro-OMeTAD

(control)
19 - 23+ 1.08 - 1.18 23 - 25 78 - 85

Note: The performance of perovskite solar cells is highly dependent on the specific perovskite

composition, fabrication conditions, and measurement protocols. The values presented here

are representative and for comparative purposes.

Experimental Protocols
This section provides detailed protocols for the fabrication of a standard n-i-p planar perovskite

solar cell using Tris-PCz as the hole transport layer.

Substrate Preparation and ETL Deposition (SnO2)
Cleaning of FTO Substrates:
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Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes

each.

The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15

minutes to remove any organic residues.

Deposition of SnO2 Electron Transport Layer (ETL):[3][6]

Prepare a SnO2 nanoparticle solution (e.g., 15% in H2O colloidal dispersion) by diluting it

in deionized water (e.g., 1:5 volume ratio).

Deposit the SnO2 solution onto the cleaned FTO substrates by spin coating at 3000 rpm

for 30 seconds.[7]

Anneal the substrates at 150°C for 30 minutes in ambient air.[7]

Perovskite Layer Deposition (e.g., MAPbI3)
Perovskite Precursor Solution Preparation:

Prepare a 1.2 M solution of the desired perovskite precursor, for example,

methylammonium lead iodide (MAPbI3), by dissolving lead iodide (PbI2) and

methylammonium iodide (MAI) in a 4:1 (v/v) mixture of anhydrous N,N-dimethylformamide

(DMF) and dimethyl sulfoxide (DMSO).

Perovskite Film Deposition:

Transfer the substrates with the SnO2 layer into a nitrogen-filled glovebox.

Deposit the perovskite precursor solution onto the SnO2 layer via a two-step spin-coating

process: 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds.

During the second step, 15 seconds before the end of the program, dispense an anti-

solvent (e.g., 100 µL of chlorobenzene) onto the spinning substrate.

Immediately transfer the substrates to a hotplate and anneal at 100°C for 60 minutes.
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Tris-PCz Hole Transport Layer (HTL) Deposition
Tris-PCz Solution Preparation:

Prepare a Tris-PCz solution with a concentration of 10-20 mg/mL in a suitable solvent

such as chlorobenzene or toluene.

For p-doping, which is crucial for high performance, add the following additives to the Tris-
PCz solution:

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI): Prepare a stock solution of 520

mg/mL in acetonitrile. Add 8.8 µL of this stock solution per 1 mL of the Tris-PCz
solution.[8][9]

4-tert-Butylpyridine (tBP): Add 14.4 µL of tBP per 1 mL of the Tris-PCz solution.[8][10]

Tris-PCz Film Deposition:

Deposit the doped Tris-PCz solution onto the perovskite layer by spin coating at 4000 rpm

for 30 seconds in a nitrogen-filled glovebox.[11]

Metal Electrode Deposition
Masking:

Place a shadow mask on top of the Tris-PCz layer to define the active area of the solar

cell (e.g., 0.1 cm²).

Gold (Au) Electrode Deposition:

Transfer the substrates into a thermal evaporator.

Deposit an 80-100 nm thick layer of gold (Au) at a pressure below 10-6 Torr.[1][12] A two-

step deposition process, starting with a slow rate to create a buffer layer followed by a

faster rate, is recommended to avoid damaging the underlying organic layer.[1][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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